Cas no 79402-08-7 (1,3-Cyclopentadiene, 5-(dimethoxymethylene)-)
79402-08-7 structure
Product Name:1,3-Cyclopentadiene, 5-(dimethoxymethylene)-
CAS No:79402-08-7
MF:C8H10O2
MW:138.163802623749
CID:532887
PubChem ID:12727424
Update Time:2025-04-19
1,3-Cyclopentadiene, 5-(dimethoxymethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclopentadiene, 5-(dimethoxymethylene)-
- 5-(dimethoxymethylidene)cyclopenta-1,3-diene
- DTXSID20508215
- ZZPWKPAXPJFPII-UHFFFAOYSA-
- 79402-08-7
- InChI=1/C8H10O2/c1-9-8(10-2)7-5-3-4-6-7/h3-6H,1-2H3
-
- Inchi: 1S/C8H10O2/c1-9-8(10-2)7-5-3-4-6-7/h3-6H,1-2H3
- InChI Key: ZZPWKPAXPJFPII-UHFFFAOYSA-N
- SMILES: O(C)/C(=C1\C=CC=C\1)/OC
Computed Properties
- Exact Mass: 138.068079557g/mol
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 18.5Ų
1,3-Cyclopentadiene, 5-(dimethoxymethylene)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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